N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)-2-(methylthio)benzamide

• IUPAC Name: N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)pyridin-3-yl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C19H21N3O3S/c1-21-12-13(18(24)22-9-5-6-10-22)11-15(19(21)25)20-17(23)14-7-3-4-8-16(14)26-2/h3-4,7-8,11-12H,5-6,9-10H2,1-2H3,(H,20,23)
• InChI Key: CWYUGSYNYFUMSZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C(C1=O)NC(=O)C2=CC=CC=C2SC)C(=O)N3CCCC3
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol

Description

N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)-2-(methylthio)benzamide is a useful research compound. Its molecular formula is C19H21N3O3S and its molecular weight is 371.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Novel Compounds

• Research into novel pyrido and thieno derivatives, such as the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, highlights the ongoing interest in developing new compounds with potential applications in material science and pharmacology. These compounds are synthesized from precursors like ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates, demonstrating the complexity and versatility of chemical syntheses in generating new molecular structures with specific properties (Bakhite, Yamada, & Al‐Sehemi, 2005).

• The development of heterobifunctional coupling agents, such as the efficiently synthesized 4-[(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl]-N-(6-[[6-([6-[(2,5-dioxopyrrolidin-1-yl)oxy]-6-oxohexyl]amino)-6-oxohexyl]amino]-6-oxohexyl)cyclohexanecarboxamide, underscores the importance of such agents in facilitating chemoselective conjugation of proteins and enzymes, which is crucial for biochemical research and drug development (Reddy et al., 2005).

Potential Applications in Material Science and Pharmacology

• The synthesis and antimicrobial evaluation of thienopyrimidine derivatives illustrate the potential pharmacological applications of synthesized compounds. Such research not only expands the chemical space of antimicrobial agents but also provides a foundation for the development of new drugs to combat resistant microbial strains (Bhuiyan et al., 2006).

• Studies on the synthesis of polysubstituted 4H-pyran derivatives with potential anticancer activity showcase the role of chemical synthesis in the discovery of new therapeutic agents. These compounds' evaluation against various cancer cell lines highlights the importance of synthetic chemistry in developing novel treatments for cancer (Hadiyal et al., 2020).